Cas no 1355201-76-1 (1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine)

• Product Name: 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine
• CAS No: 1355201-76-1
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• CID: 5149954
• Update Time: 2025-05-23

1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine

• Inchi： 1S/C17H21N3/c1-3-15(18)14-10-12(2)17(19-11-14)20-9-8-13-6-4-5-7-16(13)20/h4-7,10-11,15H,3,8-9,18H2,1-2H3
• InChI Key： PKLWQYUBVHKMQA-UHFFFAOYSA-N
• SMILES： NC(C1=CC(C)=C(N2C3=C(C=CC=C3)CC2)N=C1)CC

Additional information on 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine

Research Briefing on 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine (CAS: 1355201-76-1)

1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine (CAS: 1355201-76-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole and pyridine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is critical for its potential industrial application. The compound's structural features, including the presence of a propylamine side chain, contribute to its ability to interact with biological targets, such as receptors or enzymes, with high specificity.

Pharmacological evaluations of 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine have revealed its efficacy in modulating key signaling pathways. For instance, preliminary in vitro studies indicate that the compound exhibits inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings suggest that it could serve as a lead compound for the development of kinase inhibitors with improved selectivity and reduced off-target effects.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of disease have demonstrated that 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine can effectively attenuate pathological symptoms with minimal adverse effects. Its pharmacokinetic profile, including bioavailability and metabolic stability, has also been investigated, providing valuable insights for future formulation strategies.

The mechanistic studies of 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine have elucidated its interaction with molecular targets at the atomic level. Structural biology techniques, such as X-ray crystallography and molecular docking, have been employed to visualize the binding modes and identify critical residues involved in ligand-receptor interactions. These insights are instrumental in guiding the rational design of derivatives with enhanced potency and selectivity.

Despite the promising results, challenges remain in the development of 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine as a therapeutic agent. Issues such as solubility, metabolic clearance, and potential toxicity need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propylamine (CAS: 1355201-76-1) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinical applications.